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Compound of Interest

Compound Name:
4-

Bromomethylbenzenesulfonamide

Cat. No.: B1282379 Get Quote

Essential guidelines for the safe handling and disposal of 4-
bromomethylbenzenesulfonamide are critical for ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step operational

plan for researchers, scientists, and drug development professionals. Adherence to these

procedures is vital, as the full toxicological properties of many research chemicals may not be

fully understood.

Key Compound Data
A summary of the known quantitative data for 4-bromomethylbenzenesulfonamide is

provided below. This information is essential for a comprehensive understanding of the

compound's properties.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1282379?utm_src=pdf-interest
https://www.benchchem.com/product/b1282379?utm_src=pdf-body
https://www.benchchem.com/product/b1282379?utm_src=pdf-body
https://www.benchchem.com/product/b1282379?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₈BrNO₂S

Molecular Weight 250.11 g/mol

Appearance Light cream powder solid

Melting Point/Range 69 - 76 °C / 156.2 - 168.8 °F

Incompatible Materials

Bases, Alcohols, Amines, Metals, Strong

oxidizing agents, Strong acids, Strong reducing

agents.[1]

Hazardous Decomposition Products
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO₂), Hydrogen halides.[1]

Hazard Identification and Personal Protective Equipment
(PPE)
4-Bromomethylbenzenesulfonamide is classified as a substance that can cause severe skin

burns and eye damage.[2] It is crucial to handle this compound with appropriate personal

protective equipment.

Minimum PPE Requirements:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Chemical safety goggles or a face shield.

Body Protection: A fully buttoned lab coat.

Work with this compound should always be conducted within a properly functioning, certified

laboratory chemical fume hood.[3]

Experimental Protocol: Safe Disposal of 4-
Bromomethylbenzenesulfonamide
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The following procedure outlines the step-by-step process for the safe disposal of 4-
bromomethylbenzenesulfonamide and associated contaminated materials.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired solid 4-bromomethylbenzenesulfonamide, contaminated

gloves, weigh boats, and other disposable materials in a designated, clearly labeled,

sealed, and puncture-resistant waste container.[4]

The container must be labeled "Hazardous Chemical Waste," with the full chemical name

"4-Bromomethylbenzenesulfonamide," and the approximate quantity.[4]

Liquid Waste:

Collect all solutions containing 4-bromomethylbenzenesulfonamide, including

experimental solutions and solvent rinses, in a designated, sealed, and leak-proof

hazardous waste container.

Do not mix with incompatible waste streams.[4]

Sharps Waste:

Dispose of any chemically contaminated broken glass and pipette tips in a labeled,

puncture-resistant sharps container.[5]

2. Decontamination of Labware:

Glassware and Equipment:

All glassware and equipment that have come into contact with 4-
bromomethylbenzenesulfonamide should be decontaminated.

Rinse the labware with a suitable solvent (e.g., ethanol or isopropanol) to remove any

residue.

Collect the solvent rinse as liquid chemical waste.[4]
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Work Surfaces:

Clean all work surfaces where the compound was handled with a suitable laboratory

disinfectant or detergent, followed by a solvent wipe-down.

Collect all cleaning materials (e.g., paper towels, wipes) as solid chemical waste.[4]

3. Storage of Chemical Waste:

Store all hazardous waste containers in a designated, well-ventilated, and secure area, away

from general laboratory traffic.[4]

Ensure containers are properly sealed to prevent leaks or spills.[4]

Store waste containers in secondary containment bins, especially for liquids.[6]

4. Final Disposal:

Arrange for the collection and disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.[4]

Follow all institutional, local, state, and federal regulations for the disposal of chemical waste.

[4]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-
bromomethylbenzenesulfonamide.
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Caption: Workflow for the proper disposal of 4-Bromomethylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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